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Compound of Interest

Compound Name: MRS4719

Cat. No.: B15579371

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of MRS4719, a potent P2X4 receptor

antagonist, for enhancing neuroprotection in experimental settings. This resource offers

detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols,

and data presentation to facilitate successful and reproducible research.

Frequently Asked Questions (FAQs)
Q1: What is MRS4719 and what is its primary mechanism of action for neuroprotection?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor, with an IC50 of 0.503

μM for the human P2X4 receptor.[1] Its neuroprotective effects are primarily attributed to the

inhibition of P2X4 receptor activation on microglia. In pathological conditions such as ischemic

stroke, excessive ATP is released, which can activate P2X4 receptors on microglia, leading to

their activation and the release of pro-inflammatory cytokines and neurotoxic mediators. By

blocking this receptor, MRS4719 is thought to dampen the neuroinflammatory response,

thereby protecting neurons from secondary damage.

Q2: What is the recommended in vivo dosage and administration route for MRS4719 in mice?
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A2: In a mouse model of ischemic stroke (middle cerebral artery occlusion), the optimal dose of

MRS4719 for significant neuroprotection is 1.5 mg/kg/day.[2][3] The recommended

administration method is continuous subcutaneous infusion over three days using an Alzet

osmotic minipump.[1][4]

Q3: What are the storage and stability recommendations for MRS4719?

A3: MRS4719 is shipped at ambient temperature and is stable for several weeks under these

conditions. For short-term storage (days to weeks), it is recommended to store the compound

at 0 - 4°C in a dry, dark place. For long-term storage (months to years), it should be kept at

-20°C.[5]

Q4: In which experimental models has the neuroprotective efficacy of MRS4719 been

demonstrated?

A4: The neuroprotective and neuro-rehabilitative activities of MRS4719 have been shown in a

mouse model of ischemic stroke induced by middle cerebral artery occlusion (MCAO).[1][6]

Studies have demonstrated that MRS4719 can reduce infarct volume and brain atrophy.[1]

Q5: What is the selectivity profile of MRS4719?

A5: MRS4719 is highly selective for the P2X4 receptor over other P2X receptor subtypes,

including P2X1, P2X2/3, and P2X3 receptors.[2][3]
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Problem Possible Cause(s) Suggested Solution(s)

Inconsistent neuroprotective

effects of MRS4719

- Cell passage number too

high, leading to altered

phenotype and response.-

Inconsistent cell seeding

density.- Variability in the

oxygen-glucose deprivation

(OGD) procedure.-

Mycoplasma contamination.

- Use cells within a defined low

passage number range.-

Ensure a single-cell

suspension and accurate cell

counting before plating.-

Standardize the duration of

OGD, gas mixture, and

temperature. Use a calibrated

hypoxic chamber.- Regularly

test cell cultures for

mycoplasma contamination.

High background signal or cell

death in vehicle control wells

- DMSO concentration is too

high and causing toxicity.- Poor

quality of reagents or culture

media.

- Ensure the final DMSO

concentration in the culture

medium is below 0.5% (v/v)

and that the vehicle control

wells receive the same final

DMSO concentration as the

treated wells.- Use high-purity,

sterile-filtered reagents and

freshly prepared media.

MRS4719 precipitates in the

culture medium

- The concentration of

MRS4719 exceeds its solubility

in the aqueous medium.

- Prepare a concentrated stock

solution of MRS4719 in 100%

DMSO.- When diluting into the

final culture medium, ensure

rapid and thorough mixing. The

final DMSO concentration

should be kept as low as

possible.

In Vivo Experiments
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Problem Possible Cause(s) Suggested Solution(s)

Skin irritation or necrosis at the

osmotic pump implantation site

- The subcutaneous pocket is

too small, causing pressure

from the pump.- Leakage of a

concentrated salt solution from

the pump after its operational

lifetime.- Irritation from the

vehicle or drug solution.

- Create a subcutaneous

pocket that is slightly larger

than the pump to allow for

some movement.- Ensure the

pump is implanted with the exit

port facing away from the

incision.- Remove the osmotic

pump after its specified

delivery duration has ended.[7]

Variable infarct volumes in the

MCAO mouse model

- Inconsistent occlusion of the

middle cerebral artery.-

Variations in body temperature

during and after surgery.-

Differences in the genetic

background of the mice.

- Ensure the filament used for

occlusion is of the correct size

and is inserted to the correct

depth.- Maintain the mouse's

body temperature at 37°C

throughout the surgical

procedure and recovery

period.[8]- Use mice from a

consistent and reliable vendor

with a well-defined genetic

background.

No significant neuroprotective

effect observed

- Suboptimal dosage of

MRS4719.- Incorrect timing of

administration.- Degradation of

the compound due to improper

storage or handling.

- Perform a dose-response

study to determine the optimal

dose for your specific

experimental conditions,

starting with the recommended

1.5 mg/kg/day.- Administer

MRS4719 immediately after

the ischemic event for

therapeutic studies.- Store and

handle MRS4719 according to

the manufacturer's

recommendations.
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Data Presentation
In Vitro Efficacy of MRS4719

Parameter Value Cell Type Assay

IC50 0.503 μM

Human P2X4

Receptor-expressing

cells

Calcium influx

assay[1]

Effective

Concentration Range
0.1 - 3.0 μM

Primary human

monocyte-derived

macrophages

Inhibition of ATP-

induced Ca2+ influx[1]

In Vivo Efficacy of MRS4719 in a Mouse MCAO Model
Dose

Administration
Route

Duration Outcome

1.5 mg/kg/day
Subcutaneous (Alzet

minipump)
3 days

Significant reduction

in infarct volume[2][3]

3.0 mg/kg/day
Subcutaneous (Alzet

minipump)
3 days

Significant reduction

in infarct volume

(ceiling effect

observed)[4]

3.0 mg/kg/day
Subcutaneous (Alzet

minipump)
3 days

Improved learning and

memory after stroke[1]

Experimental Protocols
In Vitro Neuroprotection Assay: Oxygen-Glucose
Deprivation (OGD) in Primary Cortical Neurons

Cell Culture: Plate primary cortical neurons on poly-D-lysine coated plates and culture for 7-8

days in Neurobasal medium supplemented with B27.

OGD Induction:

Wash the neurons with glucose-free DMEM.
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Place the cultures in an anaerobic chamber with a gas mixture of 80% N2 and 20% CO2

at 37°C for 2 hours to mimic ischemia.[6]

MRS4719 Treatment: Prepare a stock solution of MRS4719 in 100% DMSO. Immediately

after OGD, replace the glucose-free DMEM with normal culture medium containing the

desired final concentration of MRS4719 or vehicle (DMSO). Ensure the final DMSO

concentration is below 0.5%.

Reoxygenation: Incubate the neurons under normoxic conditions (95% air, 5% CO2) for 24

hours.

Assessment of Neuroprotection: Evaluate cell viability using assays such as MTT, LDH

release, or by counting surviving neurons after staining with markers like NeuN and

propidium iodide.

In Vivo Administration of MRS4719 using Alzet Osmotic
Minipumps in a Mouse MCAO Model

MRS4719 Solution Preparation:

Based on the mouse body weight and the pump's flow rate, calculate the total amount of

MRS4719 needed.

Dissolve the calculated amount of MRS4719 in a minimal amount of 100% DMSO.

Slowly add sterile saline or PBS to the DMSO solution while vortexing to achieve the final

desired concentration. The final DMSO concentration should be kept as low as possible to

avoid toxicity.

Alzet Pump Filling and Priming:

Following the manufacturer's instructions, fill the Alzet osmotic minipumps with the

prepared MRS4719 solution using a sterile syringe and the provided filling tube.

Prime the filled pumps by incubating them in sterile 0.9% NaCl at 37°C for at least 4-6

hours before implantation to ensure immediate pumping at a constant rate.[1]
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MCAO Surgery: Induce focal cerebral ischemia in mice using the intraluminal filament model

of middle cerebral artery occlusion (MCAO). A 60-minute occlusion followed by reperfusion is

a common paradigm.[3]

Pump Implantation:

Immediately after the MCAO procedure, while the mouse is still under anesthesia, make a

small subcutaneous incision on the back, slightly posterior to the scapulae.

Create a small subcutaneous pocket by blunt dissection.

Insert the primed Alzet osmotic pump into the pocket.

Close the incision with wound clips or sutures.

Post-operative Care and Analysis: Provide appropriate post-operative care, including

analgesia. After the 3-day infusion period, assess the neuroprotective effects of MRS4719 by

measuring the infarct volume (e.g., using TTC staining) and neurological deficits.

Mandatory Visualizations
P2X4 Receptor Signaling Pathway in Microglia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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